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Compound of Interest

Compound Name: 1-Methylisoquinoline

Cat. No.: B155361 Get Quote

Essential safety and logistical information for the proper handling and disposal of 1-
Methylisoquinoline is critical for maintaining a safe laboratory environment. This guide

provides detailed, step-by-step procedures to mitigate risks and ensure compliance with safety

regulations.

For researchers, scientists, and professionals in drug development, understanding the specific

properties and hazards of 1-Methylisoquinoline is the first step in its safe management. This

compound is a skin, eye, and respiratory irritant[1][2][3]. Proper personal protective equipment

(PPE), including eye shields, gloves, and a suitable respirator, should be worn when handling

this chemical[1].

Key Properties of 1-Methylisoquinoline
A summary of the key quantitative data for 1-Methylisoquinoline is provided in the table below

for easy reference.
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Property Value

Molecular Formula C₁₀H₉N

Molecular Weight 143.19 g/mol [1][4]

Boiling Point 126-128 °C at 16 mmHg[1][4]

Density 1.078 g/mL at 25 °C[1][4]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Refractive Index n20/D 1.6140[1][4]

Experimental Protocols for Safe Disposal
The proper disposal of 1-Methylisoquinoline, as with any hazardous chemical, involves a

multi-step process that prioritizes safety and environmental protection. Direct disposal down the

drain or in regular trash is strictly prohibited[3][5]. Instead, it must be treated as hazardous

waste and disposed of through a licensed professional waste disposal service[6].

Step 1: Immediate Containment and Labeling

Prevent Spills: Handle the chemical in a well-ventilated area, preferably within a fume hood,

to minimize inhalation exposure[3].

Use Appropriate Containers: Unused or waste 1-Methylisoquinoline should be stored in a

designated, compatible, and leak-proof container with a secure screw-on cap[3][6]. The

original manufacturer's container is ideal if it is in good condition. Do not use containers that

may react with the chemical.

Labeling: As soon as the waste is generated, the container must be clearly labeled as

"Hazardous Waste" and include the chemical name "1-Methylisoquinoline" and its

associated hazards (e.g., Irritant, Combustible Liquid)[7].

Step 2: Segregation and Storage

Segregate Incompatibles: Store the hazardous waste container in a designated satellite

accumulation area away from incompatible materials. Specifically, keep it separate from
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acids, bases, and oxidizing agents to prevent violent reactions[1].

Secondary Containment: Place the primary waste container within a larger, chemically

resistant secondary container to contain any potential leaks or spills[6][7]. This secondary

container should be able to hold at least 110% of the volume of the primary container[6].

Storage Conditions: Keep the container in a cool, dry, and well-ventilated place, away from

heat and sources of ignition[3]. Ensure the container is kept closed except when adding

waste[2][6].

Step 3: Disposal of Contaminated Materials

Solid Waste: Any materials contaminated with 1-Methylisoquinoline, such as gloves,

absorbent paper, or pipette tips, should be considered hazardous waste. These items must

be double-bagged in clear plastic bags, labeled as hazardous waste, and disposed of along

with the liquid waste[6].

Empty Containers: Empty containers of 1-Methylisoquinoline must be triple-rinsed with a

suitable solvent. The rinsate must be collected and treated as hazardous waste. After triple-

rinsing, the container can be disposed of in the regular trash, but it is best practice to reuse

the container for compatible waste if possible[4].

Step 4: Arranging for Professional Disposal

Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department or a licensed hazardous waste disposal contractor to arrange for pickup and

disposal[6].

Provide Information: Be prepared to provide the EH&S department with information about

the waste, including its chemical composition and volume.

Follow Institutional Procedures: Adhere to all institutional and local regulations regarding the

storage time limits and quantity limits for hazardous waste accumulation[6].
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The following diagram illustrates the logical workflow for the proper disposal of 1-
Methylisoquinoline.
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 1-Methylisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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